Cas no 394730-02-0 (L-Cysteine,glycyl-L-arginyl-L-cysteinyl-L-cysteinyl-L-histidyl-L-prolyl-L-alanyl-L-cysteinylglycyl-L-glutaminyl-L-asparaginyl-L-threonyl-L-seryl-)

• Product Name: L-Cysteine,glycyl-L-arginyl-L-cysteinyl-L-cysteinyl-L-histidyl-L-prolyl-L-alanyl-L-cysteinylglycyl-L-glutaminyl-L-asparaginyl-L-threonyl-L-seryl-
• CAS No: 394730-02-0
• MF: C₅₂H₈₅N₂₁O₁₉S₄
• MW: 1436.62060427666
• CID: 1507656
• Update Time: 2024-08-23

L-Cysteine,glycyl-L-arginyl-L-cysteinyl-L-cysteinyl-L-histidyl-L-prolyl-L-alanyl-L-cysteinylglycyl-L-glutaminyl-L-asparaginyl-L-threonyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,glycyl-L-arginyl-L-cysteinyl-L-cysteinyl-L-histidyl-L-prolyl-L-alanyl-L-cysteinylglycyl-L-glutaminyl-L-asparaginyl-L-threonyl-L-seryl-
• L-Cysteine, glycyl-L-arginyl-L-cysteinyl-L-cysteinyl-L-histidyl-L-prolyl-L-alanyl-L-cysteinylglycyl-L-glutaminyl-L-asparaginyl-L-threonyl-L-seryl- (9CI)

• Inchi： 1S/C52H85N21O19S4/c1-22(62-48(88)34-6-4-10-73(34)50(90)28(11-24-14-58-21-61-24)66-46(86)31(18-94)70-47(87)32(19-95)69-42(82)25(63-37(78)13-53)5-3-9-59-52(56)57)40(80)68-30(17-93)41(81)60-15-38(79)64-26(7-8-35(54)76)43(83)65-27(12-36(55)77)44(84)72-39(23(2)75)49(89)67-29(16-74)45(85)71-33(20-96)51(91)92/h14,21-23,25-34,39,74-75,93-96H,3-13,15-20,53H2,1-2H3,(H2,54,76)(H2,55,77)(H,58,61)(H,60,81)(H,62,88)(H,63,78)(H,64,79)(H,65,83)(H,66,86)(H,67,89)(H,68,80)(H,69,82)(H,70,87)(H,71,85)(H,72,84)(H,91,92)(H4,56,57,59)/t22-,23+,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,39-/m0/s1
• InChI Key： BGNMUFAJRWYQDD-WBNYKIDWSA-N
• SMILES： C(O)(=O)[C@H](CS)NC(=O)[C@H](CO)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CCC(N)=O)NC(=O)CNC(=O)[C@H](CS)NC(=O)[C@H](C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CS)NC(=O)[C@H](CS)NC(=O)[C@H](CCCNC(N)=N)NC(=O)CN

Computed Properties

• Exact Mass: 1435.52215

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• PSA: 650.05
• pka: 2.87±0.10(Predicted)